Cas no 123993-96-4 (Pyrrolidine,1-[(4-methylphenyl)sulfonyl]-2,5-dipropyl-, (2R,5R)-rel-)

Pyrrolidine,1-[(4-methylphenyl)sulfonyl]-2,5-dipropyl-, (2R,5R)-rel- structure
123993-96-4 structure
Product Name:Pyrrolidine,1-[(4-methylphenyl)sulfonyl]-2,5-dipropyl-, (2R,5R)-rel-
CAS No:123993-96-4
MF:C17H27NO2S
MW:309.466783761978
CID:204985
PubChem ID:180213
Update Time:2025-04-19

Pyrrolidine,1-[(4-methylphenyl)sulfonyl]-2,5-dipropyl-, (2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidine,1-[(4-methylphenyl)sulfonyl]-2,5-dipropyl-, (2R,5R)-rel-
    • Pyrrolidine, 1-((4-methylphenyl)sulfonyl)-2,5-dipropyl-, trans-
    • 1-(4-Methylbenzene-1-sulfonyl)-2,5-dipropylpyrrolidine
    • 123993-96-4
    • DTXSID20924653
    • Inchi: 1S/C17H27NO2S/c1-4-6-15-10-11-16(7-5-2)18(15)21(19,20)17-12-8-14(3)9-13-17/h8-9,12-13,15-16H,4-7,10-11H2,1-3H3/t15-,16-/m1/s1
    • InChI Key: ULDVINFTSKFTGZ-HZPDHXFCSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1[C@H](CCC)CC[C@H]1CCC)(=O)=O

Computed Properties

  • Exact Mass: 309.17641
  • Monoisotopic Mass: 309.176
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.061
  • Boiling Point: 419.8°Cat760mmHg
  • Flash Point: 207.7°C
  • Refractive Index: 1.517
  • PSA: 37.38
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